Cas no 36168-42-0 (Cyclohexanecarboxylicacid, 4,4-dimethyl-2-oxo-, ethyl ester)
36168-42-0 structure
Product Name:Cyclohexanecarboxylicacid, 4,4-dimethyl-2-oxo-, ethyl ester
CAS No:36168-42-0
MF:C11H18O3
MW:198.258823871613
CID:321781
PubChem ID:231834
Update Time:2025-04-19
Cyclohexanecarboxylicacid, 4,4-dimethyl-2-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylicacid, 4,4-dimethyl-2-oxo-, ethyl ester
- ethyl 4,4-dimethyl-2-oxocyclohexane-1-carboxylate
- 2-Ethoxycarbonyl-5,5-dimethylcyclohexanon
- 3,3-Dimethyl-6-ethoxycarbonyl-cyclohexanon
- 4,4-Dimethyl-2-oxo-cyclohexancarbonsaeure-aethylester
- 4,4-dimethyl-2-oxo-cyclohexanecarboxylic acid ethyl ester
- AC1L5MJQ
- AC1Q6ECB
- AR-1I9018
- CTK4H6025
- ethyl 4,4-dimethyl-2-oxocyclohexanecarboxylate
- NSC28598
- SureCN855129
- SCHEMBL855129
- WS-02247
- DTXSID20282881
- NSC-28598
- ethyl4,4-dimethyl-2-oxocyclohexanecarboxylate
- 36168-42-0
- DB-108854
-
- Inchi: 1S/C11H18O3/c1-4-14-10(13)8-5-6-11(2,3)7-9(8)12/h8H,4-7H2,1-3H3
- InChI Key: UVFZWFKYBXSSKQ-UHFFFAOYSA-N
- SMILES: O=C1C(C(=O)OCC)CCC(C)(C)C1
Computed Properties
- Exact Mass: 198.12564
- Monoisotopic Mass: 198.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
- LogP: 1.94490
Cyclohexanecarboxylicacid, 4,4-dimethyl-2-oxo-, ethyl ester Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
36168-42-0 (Cyclohexanecarboxylicacid, 4,4-dimethyl-2-oxo-, ethyl ester) Related Products
- 517-23-7(2-Acetylbutyrolactone)
- 1522-34-5(Ethyl 2-acetyl-4-methylpentanoate)
- 1540-29-0(Ethyl 2-acetylhexanoate)
- 774-05-0(ethyl 2-oxocycloheptane-1-carboxylate)
- 7152-15-0(Ethyl isobutyrylacetate)
- 17159-79-4(4-(Ethoxycarbonyl)-1-cyclohexanone)
- 1655-07-8(ethyl 2-oxocyclohexane-1-carboxylate)
- 607-97-6(Ethyl-2-ethylacetoacetate)
- 609-14-3(ethyl 2-methyl-3-oxobutanoate)
- 611-10-9(ethyl 2-oxocyclopentane-1-carboxylate)
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